Cas no 3096-49-9 (2-Phenyl-9h-fluoren-9-one)

• Product Name: 2-Phenyl-9h-fluoren-9-one
• CAS No: 3096-49-9
• MF: C₁₉H₁₂O
• MW: 256.297985076904
• CID: 320919
• PubChem ID: 297680
• Update Time: 2025-05-28

2-Phenyl-9h-fluoren-9-one Chemical and Physical Properties

Names and Identifiers

• 9H-Fluoren-9-one,2-phenyl-
• 2-phenylfluoren-9-one
• 2-phenyl-9-fluorenone
• 2-PHENYL-9H-FLUOREN-9-ONE
• DTXSID80305065
• MFCD28991928
• BS-41974
• NSC168938
• W11233
• NSC 168938
• NSC-168938
• SCHEMBL7322266
• 3096-49-9
• CS-0036351
• IORFUWFRPCVGNE-UHFFFAOYSA-N
• DB-098795
• 2-Phenyl-9h-fluoren-9-one

• MDL： MFCD28991928
• Inchi： 1S/C19H12O/c20-19-17-9-5-4-8-15(17)16-11-10-14(12-18(16)19)13-6-2-1-3-7-13/h1-12H
• InChI Key： IORFUWFRPCVGNE-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C=CC(C3C=CC=CC=3)=CC=21

Computed Properties

• Exact Mass: 256.08886
• Monoisotopic Mass: 256.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-Phenyl-9h-fluoren-9-one

Comprehensive Guide to 2-Phenyl-9H-fluoren-9-one (CAS No. 3096-49-9): Properties, Applications, and Industry Insights

2-Phenyl-9H-fluoren-9-one (CAS No. 3096-49-9) is an organic compound belonging to the fluorenone family, characterized by its unique aromatic and conjugated structure. This yellow crystalline solid has garnered significant attention in material science, pharmaceutical research, and organic electronics due to its versatile chemical properties. With a molecular formula of C₁₉H₁₂O, it serves as a key intermediate in synthesizing advanced functional materials.

Recent studies highlight the growing demand for fluorenone derivatives like 2-Phenyl-9H-fluoren-9-one in OLED technology and photovoltaic cells. Researchers are particularly interested in its electron-transporting capabilities, which align with the global shift toward sustainable energy solutions. A 2023 market analysis revealed a 12% annual growth in applications related to organic semiconductors, where this compound plays a pivotal role.

From a synthetic perspective, 3096-49-9 exhibits remarkable thermal stability (decomposition point >300°C) and solubility in common organic solvents such as toluene and dichloromethane. These properties make it ideal for solution-processed thin films—a hot topic in flexible electronics development. Industry forums frequently discuss its potential in wearable sensors and biocompatible coatings, addressing the rising consumer interest in smart healthcare devices.

Environmental considerations are also shaping research around 2-Phenyl-9H-fluoren-9-one. Its low toxicity profile (LD₅₀ >2000 mg/kg in rodent studies) positions it as a safer alternative to traditional heavy-metal-based phosphors. This aligns with the EU Green Deal initiatives promoting eco-friendly materials. Laboratories now optimize its synthesis via catalyst-free methods to reduce waste—a response to the "green chemistry" trend dominating academic searches.

Analytical techniques for characterizing CAS 3096-49-9 include HPLC (purity >98%), FT-IR spectroscopy (carbonyl stretch at 1715 cm^-1), and X-ray crystallography. These methods verify its planar molecular geometry, crucial for π-stacking interactions in conductive polymers. Patent databases show a 40% increase in filings involving this compound since 2020, particularly for anti-counterfeiting inks and UV filters—addressing booming markets in intelligent packaging and cosmeceuticals.

Future directions for 2-Phenyl-9H-fluoren-9-one research may explore its biomedical imaging potential, as preliminary studies suggest tunable fluorescence emission (450–550 nm). This responds to the surge in Google searches for "non-toxic imaging probes" and "theragnostic agents". With proper functionalization, it could bridge gaps between organic electronics and precision medicine—two fields projected to converge by 2030 according to WEF reports.